Cas no 1056456-21-3 (N-methyl-N-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide)
N-methyl-N-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- N-methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
- N-methyl-N-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide
- 1056456-21-3
- SCHEMBL2700935
- AS-55752
- N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
- AKOS037644975
- D86253
- DB-418665
- ZTPFLQNGOULVNC-UHFFFAOYSA-N
-
- MDL: MFCD22493726
- Inchi: 1S/C15H22BNO3/c1-11(18)17(6)13-9-7-12(8-10-13)16-19-14(2,3)15(4,5)20-16/h7-10H,1-6H3
- InChI Key: ZTPFLQNGOULVNC-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2)N(C(C)=O)C)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 275.1692737g/mol
- Monoisotopic Mass: 275.1692737g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8Ų
N-methyl-N-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-95530045-1.0g |
N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
1056456-21-3 | 95% | 1.0g |
$1216.0 | 2023-01-22 | |
| Enamine | BBV-95530045-2.5g |
N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
1056456-21-3 | 95% | 2.5g |
$2520.0 | 2023-10-28 | |
| Enamine | BBV-95530045-5.0g |
N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
1056456-21-3 | 95% | 5.0g |
$3190.0 | 2023-01-22 | |
| Enamine | BBV-95530045-10.0g |
N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
1056456-21-3 | 95% | 10.0g |
$4013.0 | 2023-01-22 | |
| eNovation Chemicals LLC | Y1000922-5g |
N-methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide |
1056456-21-3 | 95% | 5g |
$1300 | 2022-12-01 | |
| eNovation Chemicals LLC | Y1000922-5g |
N-methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide |
1056456-21-3 | 95% | 5g |
$1300 | 2024-08-02 | |
| AstaTech | D86253-0.1/G |
N-METHYL-N-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)ACETAMIDE |
1056456-21-3 | 95% | 0.1g |
$189 | 2023-09-19 | |
| AstaTech | D86253-0.25/G |
N-METHYL-N-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)ACETAMIDE |
1056456-21-3 | 95% | 0.25g |
$372 | 2023-09-19 | |
| AstaTech | D86253-1/G |
N-METHYL-N-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)ACETAMIDE |
1056456-21-3 | 95% | 1g |
$994 | 2023-09-19 | |
| Enamine | BBV-95530045-1g |
N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide |
1056456-21-3 | 95% | 1g |
$1216.0 | 2023-10-28 |
N-methyl-N-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-methyl-N-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide
N-Methyl-N-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)phenyl]Acetamide: A Comprehensive Overview
N-Methyl-N-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)phenyl]Acetamide is a highly specialized organic compound with the CAS Registry Number 1056456-21-3. This compound is notable for its unique structure and functional groups, which make it a valuable component in various chemical and pharmaceutical applications. The molecule consists of an acetamide group attached to a phenyl ring substituted with a dioxaborolane moiety. The presence of the dioxaborolane ring introduces interesting electronic and steric properties that are exploited in modern synthetic chemistry.
The synthesis of N-Methyl-N-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)phenyl]Acetamide typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of its production. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the construction of the dioxaborolane-substituted phenyl acetamide framework with high yields and excellent regioselectivity.
One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. The dioxaborolane group serves as a versatile building block that can be readily modified to introduce diverse functional groups. This property has been leveraged in the development of novel drug candidates targeting various therapeutic areas such as oncology and neurodegenerative diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.
In addition to its pharmaceutical applications, N-Methyl-N-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)phenyl]Acetamide has also found utility in materials science. Its ability to undergo controlled polymerization under specific conditions makes it a potential candidate for the synthesis of advanced polymeric materials with tailored properties. Researchers have explored its use in creating stimuli-responsive polymers that can change their physical properties in response to external stimuli such as temperature or pH.
The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability and green chemistry principles, there is a growing need to understand the degradation pathways and ecological effects of compounds like N-Methyl-N-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)phenyl]Acetamide. Recent studies have focused on evaluating its biodegradability under various environmental conditions and assessing its potential risks to aquatic ecosystems.
From a structural standpoint, the compound's dioxaborolane ring plays a critical role in determining its reactivity and stability. The tetramethyl substituents on the dioxaborolane ring contribute to its steric bulkiness while also influencing its electronic characteristics. These features make it an attractive substrate for various organoboron chemistry reactions. For example, recent reports have highlighted its use as a boron-based nucleophile in nucleophilic aromatic substitution reactions under mild conditions.
Another intriguing aspect of N-Methyl-N-[4-(4,4,5,5-Tetramethyl-1
1056456-21-3 (N-methyl-N-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)